Ethyl 6-chloro-5-methylpicolinate

• IUPAC Name: ethyl 6-chloro-5-methylpyridine-2-carboxylate
• InChI: InChI=1S/C9H10ClNO2/c1-3-13-9(12)7-5-4-6(2)8(10)11-7/h4-5H,3H2,1-2H3
• InChI Key: SBVZGBHQUUQLID-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=C(C=C1)C)Cl
• Molecular Formula: C9H10ClNO2
• DSSTOX Substance ID: DTXSID40431551
• Molecular Weight: 199.63 g/mol
• CAS No.: 178421-21-1

Description

Ethyl 6-chloro-5-methylpicolinate is a useful research compound. Its molecular formula is C9H10ClNO2 and its molecular weight is 199.63 g/mol. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis Applications

• Synthesis of Pyrrolo[2,3-d]pyrimidines : A study by Jiang et al. (2015) outlines the use of a copper/6-methylpicolinic acid catalyzed coupling reaction for synthesizing 2-chloro-pyrrolo[2,3-d]pyrimidines. This process introduces variable functional groups at specific positions, highlighting the compound's utility in facilitating diverse chemical syntheses (Jiang, Sun, Jiang, & Ma, 2015).

Chemical Synthesis Enhancements

• Antagonists of the P2Y12 Receptor : Andersen et al. (2013) discuss the synthesis of AZD1283, a selective and reversible antagonist of the P2Y12 receptor, where Ethyl 6-chloro-5-cyano-2-methylnicotinate plays a crucial role. The research demonstrates the scalability of this synthesis to support preclinical and clinical studies, underlining the compound's significance in the development of therapeutic agents (Andersen et al., 2013).

Drug Development and Synthesis Optimization

• Manufacture of P2Y12 Antagonists : Bell et al. (2012) detail the optimization of a synthetic route towards Ethyl 5-Cyano-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate, a key intermediate in preparing P2Y12 antagonists. The improvements in yield, purity, and operability highlight the compound's role in streamlining drug development processes (Bell et al., 2012).

Environmental and Biochemical Studies

• Biodegradation of Herbicides : A study by Cai et al. (2011) on the biodegradation of benazolin-ethyl, a widely used herbicide, underscores the environmental impact and potential health hazards of such chemicals. The research identifies Methyloversatilis sp. as a capable degrader, which is crucial for environmental remediation efforts (Cai, Qian, Cai, & Chen, 2011).

Material Science and Engineering

• OLED Performance Enhancement : Huo et al. (2015) explore the performance of OLEDs using 8-hydroxyquinoline metallic derivatives, indicating the role of chloro and fluor substitutions in improving device efficiency. This research highlights the importance of such compounds in advancing electronic and display technologies (Huo, Lu, Lu, Fang, Ouyang, Li, & Yuan, 2015).

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Synthesis routes and methods

Procedure details

4,6-Dichloro-1-methyl-2-oxa-5-azabicyclo[2.2.2]oct-5-en-3-one (26-3) (3.0 g, 14.4 mmol, 1 eq) was dissolved in chloroform (30 mL) and DBU (6.5 mL, 43 mmol, 3 eq) was added. After 5 minutes of stirring at ambient temperature, ethanol (0.84 mL, 16 mmol, 1.1 eq) was added and there was a slight exotherm. After 15 minutes of stirring at ambient temperature, the reaction mixture was concentrated and the crude residue was purified by flash chromatography (80 g SiO2, 0-100% EtOAc in hexanes) to afford ethyl 6-chloro-5-methylpyridine-2-carboxylate (26-4) as a colorless oil. 1H NMR (400 MHz, CDCl3): δ 7.97 (d, J=7.6 Hz, 1 H); 7.69 (d, J=7.6 Hz, 1 H); 4.47 (q, J=7.2 Hz, 2 H); 2.46 (s, 3 H); 1.43 (t, J=7.2 Hz, 3H). LRMS m/z (M+H) 200.0 found, 200.0 required.